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Compound of Interest

Compound Name: Nangibotide TFA

Cat. No.: B15602848 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nangibotide TFA is a synthetic peptide that acts as a potent and specific inhibitor of the

Triggering Receptor Expressed on Myeloid cells-1 (TREM-1).[1][2] The TREM-1 pathway is a

crucial amplifier of the innate immune response, and its over-activation can lead to excessive

inflammation and tissue damage in conditions such as septic shock, acute lung injury, and

osteoarthritis.[1][3] By acting as a decoy receptor, Nangibotide blocks the activation of TREM-1,

thereby reducing the inflammatory cascade.[2][4][5] This application note provides a detailed

protocol for the preparation of a Nangibotide TFA stock solution using dimethyl sulfoxide

(DMSO), a common solvent for in vitro studies. Proper preparation and storage of this stock

solution are critical for ensuring the compound's stability and the reproducibility of experimental

results.

Quantitative Data Summary
The following table summarizes the key quantitative data for Nangibotide TFA relevant to the

preparation of a stock solution.
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Property Value Source(s)

Molecular Weight 1457.46 g/mol [1]

Appearance White to off-white solid [1]

Solubility in DMSO ≥ 50 mg/mL (34.31 mM) [1]

≥ 100 mg/mL [2]

Storage of Powder

-20°C for 1 year; -80°C for 2

years (sealed, away from

moisture and light)

[1]

Storage of DMSO Stock

Solution

-20°C for 1 month; -80°C for 6

months (sealed, away from

moisture and light)

[1]

Signaling Pathway of Nangibotide
Nangibotide functions by inhibiting the TREM-1 signaling pathway. When TREM-1 is activated

by its ligand, it initiates a signaling cascade that amplifies the inflammatory response.

Nangibotide, a synthetic peptide, acts as a decoy receptor, binding to the TREM-1 ligand and

preventing its interaction with the TREM-1 receptor. This blockade inhibits downstream

signaling, including the activation of NF-κB and the NLRP3 inflammasome, which in turn

reduces the production and release of pro-inflammatory cytokines like IL-1β and IL-8.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/nangibotide-tfa.html
https://www.medchemexpress.com/nangibotide-tfa.html
https://www.medchemexpress.com/nangibotide-tfa.html
https://www.selleckchem.com/peptide/nangibotide-tfa.html
https://www.medchemexpress.com/nangibotide-tfa.html
https://www.medchemexpress.com/nangibotide-tfa.html
https://www.medchemexpress.com/nangibotide-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition by Nangibotide

TREM-1 Signaling Pathway

Nangibotide
TREM-1_Ligand

Binds and Sequesters

TREM-1_Receptor

 Blocked by
Nangibotide

Downstream_Signaling
Initiates

Inflammatory_Stimuli
Activates NF-κB and NLRP3

Inflammasome Activation Release of IL-1β, IL-8, etc. Inflammation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Steps

Storage

Equilibrate Nangibotide TFA vial to room temperature

Calculate the required volume of DMSO

Add DMSO to the vial

Vortex to dissolve

Use sonication if necessary

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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